1-ethynyl-4-isothiocyanatobenzene

• IUPAC Name: 1-ethynyl-4-isothiocyanatobenzene
• InChI: InChI=1S/C9H5NS/c1-2-8-3-5-9(6-4-8)10-7-11/h1,3-6H
• InChI Key: LPBMGMWVULVCDA-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC=C(C=C1)N=C=S
• Molecular Formula: C9H5NS
• Molecular Weight: 159.21 g/mol
• CAS No.: 111129-30-7

Description

1-ethynyl-4-isothiocyanatobenzene (1-ETNCB) is a synthetic organic compound that has been used in scientific research for a variety of applications. It is a highly reactive compound and is used in a variety of reactions, including the synthesis of other compounds, as well as in biochemical and physiological studies.

Scientific Research Applications

Electro-Optical and Electrochemical Properties

1-ethynyl-4-isothiocyanatobenzene derivatives have been explored for their electro-optical and electrochemical properties. A derivative, poly(1-ethynyl-4-phenoxybenzene), was synthesized, exhibiting characteristic UV-visible absorption and photoluminescence, indicating potential in photonics and electronics (Gal et al., 2017).

Host–Guest Interactions

Unexpected host–guest interactions were observed with certain this compound derivatives, leading to the formation of unique crystalline host–guest complexes. This could indicate potential applications in material science and molecular assembly (Schmittel et al., 2001).

Catalytic Applications

Research has shown the potential of terminal alkynes, including this compound derivatives, to act as catalysts for reactions typically acid catalyzed, like acetalization and esterification. This opens up new avenues in synthetic chemistry and industrial applications (Sekerová et al., 2019).

Cyclocarbonylation Reactions

This compound derivatives have been utilized in cyclocarbonylation reactions to produce 1H-cyclopenta[a]inden-2-ones, showcasing their utility in creating complex molecular structures, potentially useful in pharmaceuticals and material science (Datta & Liu, 2005).

Ion-Pi Interactions

The ethynyl group in this compound derivatives exhibits unique properties in ion-pi interactions, influencing anion-pi interactions while having minimal influence on cation-pi interactions. This could be significant in developing sensors or in molecular recognition processes (Lucas et al., 2009).

Crystal Engineering

Certain this compound derivatives have been involved in crystal engineering, showing potential in developing new materials with specific properties. The molecular packing and interactions in these crystals could be significant in designing novel materials for various applications (Dai et al., 2004).